Cas no 6876-61-5 (2-Fluoro-N-(4-methylphenyl)benzamide)

2-Fluoro-N-(4-methylphenyl)benzamide structure
6876-61-5 structure
Product name:2-Fluoro-N-(4-methylphenyl)benzamide
CAS No:6876-61-5
MF:C14H12NOF
MW:229.25
CID:2858219
PubChem ID:579443

2-Fluoro-N-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-(p-tolyl)benzamide
    • 6876-61-5
    • DNAFTNVFOKHXFN-UHFFFAOYSA-N
    • SCHEMBL13581604
    • 2-Fluoro-N-(4-methylphenyl)benzamide
    • 2-Fluoro-N-(4-methylphenyl)benzamide #
    • AKOS001703441
    • STK401362
    • AH-034/01369054
    • EU-0017796
    • Benzamide, 2-fluoro-N-(4-methylphenyl)-
    • 2-Fluoro-N-(p-tolyl)benzamide
    • Inchi: InChI=1S/C14H12FNO/c1-10-6-8-11(9-7-10)16-14(17)12-4-2-3-5-13(12)15/h2-9H,1H3,(H,16,17)
    • InChI Key: DNAFTNVFOKHXFN-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Computed Properties

  • Exact Mass: 229.09
  • Monoisotopic Mass: 229.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.1A^2

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